Cas no 20286-12-8 (1-Propanone,1-(1-aziridinyl)-2-methyl-)

1-Propanone,1-(1-aziridinyl)-2-methyl- structure
20286-12-8 structure
Product Name:1-Propanone,1-(1-aziridinyl)-2-methyl-
CAS No:20286-12-8
MF:C6H11NO
MW:113.157641649246
CID:265166
PubChem ID:88464
Update Time:2025-04-19

1-Propanone,1-(1-aziridinyl)-2-methyl- Chemical and Physical Properties

Names and Identifiers

    • 1-Propanone,1-(1-aziridinyl)-2-methyl-
    • 1-(Aziridin-1-yl)-2-methylpropan-1-one
    • SCHEMBL674660
    • Aziridine, 1-(2-methyl-1-oxopropyl)-
    • AKOS006271544
    • isobutyryl ethylenimine
    • 20286-12-8
    • DTXSID80174152
    • 1-isobutyrylaziridine
    • 1-(2-Methyl-1-oxopropyl)aziridine
    • Inchi: 1S/C6H11NO/c1-5(2)6(8)7-3-4-7/h5H,3-4H2,1-2H3
    • InChI Key: ZCYVBYQBOWLNBU-UHFFFAOYSA-N
    • SMILES: O=C(C(C)C)N1CC1

Computed Properties

  • Exact Mass: 113.08413
  • Monoisotopic Mass: 113.084
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 1
  • Complexity: 105
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.5
  • Topological Polar Surface Area: 20.1Ų

Experimental Properties

  • Density: 1.038
  • Boiling Point: 196.5°Cat760mmHg
  • Flash Point: 84.8°C
  • Refractive Index: 1.484
  • PSA: 20.08
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